Cas no 2171945-90-5 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid
• CAS No: 2171945-90-5
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 5835042
• PubChem ID: 165583014
• Update Time: 2025-05-24

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid
• EN300-1531819
• EN300-1532753
• 3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-(thiophen-2-yl)propanoic acid
• 3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-(thiophen-2-yl)propanoic acid
• EN300-1532162
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-(thiophen-2-yl)propanoic acid
• 2171945-90-5
• 2171421-43-3
• 2171310-08-8

• Inchi： 1S/C27H26N2O5S/c30-25(31)14-23(24-10-5-11-35-24)29-26(32)16-12-17(13-16)28-27(33)34-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-11,16-17,22-23H,12-15H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： ZZNWHVJRSZOBLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 133Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid

Introduction to the Compound with CAS No. 2171945-90-5

The compound with CAS No. 2171945-90-5, known as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a thiophene moiety, all of which contribute to its unique properties and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery and advanced materials development. The Fmoc group, in particular, is well-known for its role as a protecting group in peptide synthesis, where it plays a crucial role in controlling the reactivity of amino acids during the synthesis process. This makes the compound an invaluable tool in medicinal chemistry, particularly in the design and synthesis of bioactive molecules.

The presence of the cyclobutane ring introduces additional complexity to the molecule, enhancing its stability and potentially improving its pharmacokinetic properties. This feature has been extensively explored in recent research, where it has been shown to significantly influence the compound's ability to interact with biological targets such as enzymes and receptors.

Moreover, the thiophene moiety adds electronic versatility to the molecule, making it suitable for applications in optoelectronics and sensor technologies. Recent advancements in materials science have demonstrated that thiophene-containing compounds can exhibit unique electronic properties, making them ideal candidates for use in organic light-emitting diodes (OLEDs) and flexible electronics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced coupling reactions and protecting group strategies. The synthesis begins with the preparation of the Fmoc derivative, followed by the construction of the cyclobutane ring through either thermal or photochemical methods. The final step involves the incorporation of the thiophene group via cross-coupling reactions, ensuring high yields and excellent purity.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecular architectures. Researchers have recently explored its use in constructing supramolecular assemblies and self-healing materials, where its unique combination of structural features provides unprecedented control over material properties.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-(thiophen-2-yl)propanoic acid represents a cutting-edge advancement in modern organic chemistry. Its intricate structure and versatile functional groups make it an invaluable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of chemical innovation.